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CAS No.: 13356-20-2
Cat. No.: B078472
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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hydroxyoctyloxo-stannane, also known as Octylstannoic Acid, is a mono-organotin compound
that serves as a highly effective and versatile Lewis acid catalyst. Its primary utility lies in
accelerating polymerization and esterification reactions, which are fundamental to numerous
industrial and research applications. The presence of a single octyl group provides a balance of
solubility in organic media and catalytic activity, making it a preferred choice for synthesizing
polyurethanes, polyesters, and silicones.[1]

This guide provides an in-depth overview of hydroxyoctyloxo-stannane, detailing its catalytic
mechanisms, recommended dosage for key applications, step-by-step experimental protocols,
and critical safety procedures. The objective is to equip researchers and scientists with the
necessary knowledge to optimize its use, ensure reproducible results, and maintain the highest
standards of laboratory safety.

Physicochemical Properties & Specifications
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Property Value

Chemical Name Stannane, hydroxyoctyloxo- / Octylstannoic Acid
CAS Number 15666-29-2

Molecular Formula CsH1802Sn

Molecular Weight 296.92 g/mol

Appearance White to off-white powder or solid

Primary Function Lewis Acid Catalyst

Mechanism of Catalysis

The catalytic efficacy of hydroxyoctyloxo-stannane stems from the Lewis acidic nature of the
tin(IV) center. The tin atom can accept electrons from oxygen or nitrogen atoms in the
reactants, thereby activating them for nucleophilic attack. This fundamental principle applies
across its various applications, though the specific intermediates may differ.

Polyurethane (PU) Formation

In polyurethane synthesis, the catalyst accelerates the reaction between an isocyanate (R-
NCO) and a polyol (R'-OH). While the precise mechanism can be complex, a widely accepted
pathway involves the formation of an active tin-alkoxide intermediate.[2][3]

o Catalyst-Alcohol Interaction: The organotin compound reacts with the polyol to form a tin
alkoxide.

 |Isocyanate Coordination: The tin alkoxide complex then coordinates with the isocyanate
group. This coordination polarizes the N=C bond of the isocyanate, making the carbon atom

more electrophilic.[4]

o Nucleophilic Attack: The coordinated alcohol's oxygen atom performs a nucleophilic attack

on the activated isocyanate carbon.

o Urethane Formation & Catalyst Regeneration: The urethane linkage is formed, and the
catalyst is regenerated, ready to participate in another cycle.
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This catalytic cycle significantly lowers the activation energy of the reaction, allowing for rapid
curing at ambient or slightly elevated temperatures.[2]

Catalytic Cycle for Polyurethane Formation
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Catalytic cycle for polyurethane formation.

Esterification & Transesterification

For esterification reactions between a carboxylic acid (R-COOH) and an alcohol (R'-OH),
monoalkyltin catalysts like hydroxyoctyloxo-stannane are highly effective.[1][5] The mechanism
is centered on the Lewis acidity of the tin, which activates the carboxylic acid.[6]

Recent studies, supported by DFT calculations, suggest that under catalytic conditions, a
mononuclear tin species is the active catalyst.[7][8] The rate-determining step is often the
carbon-oxygen bond breaking of a tetrahedral intermediate formed during the reaction.[1] The
amphoteric nature of the catalyst, combining Lewis acidity with Brgnsted basicity from a tin-
bound carboxylate, is crucial for its high activity.[6]

Applications & Recommended Dosage

The concentration of hydroxyoctyloxo-stannane is a critical parameter that must be optimized
to balance reaction speed (cure time) with usable pot life. The recommendations below serve
as a starting point for formulation development.

Polyurethane Systems (Coatings, Adhesives, Sealants,
Elastomers)
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Organotin compounds are powerful catalysts for the gelling reaction (isocyanate-polyol) in PU

systems.[9][10] Hydroxyoctyloxo-stannane is particularly effective in both solvent-borne and

waterborne systems, though its hydrolytic stability must be considered.[4]

Application

Catalyst Concentration (%
by weight)

Key Considerations

2K PU Coatings

0.01-0.1%

Higher levels accelerate cure
but reduce pot life. Lower
levels are used for longer

working times.

PU Adhesives & Sealants

0.05-0.2%

Dosage is tuned to achieve
desired open time and final

bond strength.

PU Elastomers

0.02 - 0.5%

Concentration affects
demolding time and the
development of physical

properties.

PU Foams

0.1-0.3%

Often used with an amine co-
catalyst to balance the gelling

and blowing reactions.[9]

Esterification and Transesterification

Hydroxyoctyloxo-stannane is an efficient catalyst for producing esters, polyesters, and

plasticizers, particularly at elevated temperatures.[11] It is valued for minimizing side reactions

compared to strong acid catalysts.[11]
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. Catalyst Loading Typical
Reaction Type Notes
(mol%) Temperature (°C)

Effective for driving
reactions to
) o completion by
Direct Esterification 0.1-1.0 mol% 180 - 220°C )
removing water (e.g.,
via Dean-Stark

apparatus).

Used in the synthesis
e of specialty esters and
Transesterification 0.2 -2.0 mol% 150 - 200°C )
in polyester

production.

Experimental Protocols & Workflows

Protocol 1: Screening Catalyst Concentration in a 2K
Polyurethane Coating

Objective: To determine the optimal catalyst concentration for a desired balance of pot life and

cure time.

o Preparation: Prepare a masterbatch of the polyol component (Part A) containing all additives
except the catalyst. Prepare the isocyanate component (Part B).

 Aliquotting: Dispense equal amounts of the polyol masterbatch into several mixing cups.

o Catalyst Addition: Create a stock solution of hydroxyoctyloxo-stannane in a compatible, dry
solvent (e.g., xylene or MEK). Add varying amounts of the catalyst solution to each polyol
cup to achieve the desired final concentrations (e.g., 0.01%, 0.02%, 0.05%, 0.1%). Mix
thoroughly.

e Initiation: Add the stoichiometric amount of the isocyanate (Part B) to each cup
simultaneously. Start a stopwatch for each sample. Mix vigorously for 60 seconds.

» Pot Life Measurement: Monitor the viscosity of each mixture. Record the "pot life" as the time
at which the viscosity doubles or the mixture is no longer easily workable.
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o Film Application: Immediately after mixing, apply a uniform film of each formulation onto test
panels using a drawdown bar.

e Cure Time Measurement: Periodically test the films for tack-free time (the point at which it no
longer feels sticky to the touch) and through-cure (hardness development, often measured
with a durometer or by thumb twist).

+ Analysis: Plot pot life and cure time against catalyst concentration to identify the optimal level
for the specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078472/docs#application-notes-protocols-
hydroxyoctyloxo-stannane-in-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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